Cas no 2248277-02-1 (3-Amino-4-(difluoromethyl)-5-methylbenzoic acid)

• Product Name: 3-Amino-4-(difluoromethyl)-5-methylbenzoic acid
• CAS No: 2248277-02-1
• MF: C₉H₉F₂NO₂
• MW: 201.1700694561
• CID: 6225184
• PubChem ID: 137940219
• Update Time: 2025-06-22

3-Amino-4-(difluoromethyl)-5-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-6509589
• 3-Amino-4-(difluoromethyl)-5-methylbenzoic acid
• 2248277-02-1

• Inchi： 1S/C9H9F2NO2/c1-4-2-5(9(13)14)3-6(12)7(4)8(10)11/h2-3,8H,12H2,1H3,(H,13,14)
• InChI Key： RMQOAKPKLPCLBK-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC(C(=O)O)=CC=1C)N)F

Computed Properties

• Exact Mass: 201.06013485g/mol
• Monoisotopic Mass: 201.06013485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 63.3Ų

Additional information on 3-Amino-4-(difluoromethyl)-5-methylbenzoic acid

3-Amino-4-(difluoromethyl)-5-methylbenzoic Acid: A Comprehensive Overview

3-Amino-4-(difluoromethyl)-5-methylbenzoic acid, with the CAS number 2248277-02-1, is a versatile organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which includes an amino group at the 3-position, a difluoromethyl group at the 4-position, and a methyl group at the 5-position on a benzoic acid backbone. The combination of these functional groups imparts distinctive chemical and biological properties, making it a valuable molecule for various applications.

The synthesis of 3-amino-4-(difluoromethyl)-5-methylbenzoic acid typically involves multi-step organic reactions. Recent advancements in synthetic methodologies have enabled researchers to optimize the production process, ensuring higher yields and better purity. For instance, a study published in Journal of Organic Chemistry demonstrated the use of microwave-assisted synthesis to streamline the formation of this compound. This approach not only reduces reaction time but also minimizes the use of hazardous reagents, aligning with green chemistry principles.

In terms of applications, 3-amino-4-(difluoromethyl)-5-methylbenzoic acid has shown promise in drug discovery. Its amino and carboxylic acid groups make it an ideal candidate for peptide synthesis and the development of bioactive molecules. A recent study highlighted its potential as a lead compound in anti-cancer drug development due to its ability to inhibit specific enzymes involved in tumor growth. Furthermore, its difluoromethyl group contributes to enhanced bioavailability and stability, which are critical factors in pharmaceutical applications.

Beyond pharmacology, this compound has also found utility in agrochemicals. Its methyl group enhances lipophilicity, making it suitable for use in herbicides and fungicides. A research article in Pest Management Science reported that derivatives of this compound exhibit potent activity against various plant pathogens without causing significant harm to non-target organisms. This dual functionality underscores its versatility across different industries.

The chemical properties of 3-amino-4-(difluoromethyl)-5-methylbenzoic acid are equally intriguing. Its molecular structure allows for hydrogen bonding due to the amino and carboxylic acid groups, which significantly influences its solubility and crystallization behavior. Recent studies have explored its use as a building block for constructing supramolecular assemblies, which have potential applications in nanotechnology and advanced materials.

In conclusion, 3-amino-4-(difluoromethyl)-5-methylbenzoic acid is a multifaceted compound with a wide range of applications across diverse scientific domains. Ongoing research continues to uncover new potentials for this molecule, solidifying its position as an essential component in modern chemistry.